Cas no 281-32-3 (2,4,10-Trioxatricyclo[3.3.1.13,7]decane(9CI))
281-32-3 structure
Product Name:2,4,10-Trioxatricyclo[3.3.1.13,7]decane(9CI)
2,4,10-Trioxatricyclo[3.3.1.13,7]decane(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2,4,10-Trioxatricyclo[3.3.1.13,7]decane(9CI)
- 2,4,10-TRIOXAADAMANTANE
- 2,4,10-Trioxatricyclo(3.3.1.1(3,7))decane
- 2,4,10-Trioxatricyclo[3.3.1.1~3,7~]decane
- SCHEMBL339210
- VUIDKQHXAUDXKD-UHFFFAOYSA-
- 281-32-3
- 2,4,10-Trioxatricyclo-[3.3.1.13,7]decane
- DTXSID80182378
- 2,8,9-trioxaadamantane
- 2,4,10-trioxatricyclo[3.3.1.13,7]decane
- InChI=1/C7H10O3/c1-4-2-6-3-5(1)9-7(8-4)10-6/h4-7H,1-3H2
-
- Inchi: 1S/C7H10O3/c1-4-2-6-3-5(1)9-7(8-4)10-6/h4-7H,1-3H2
- InChI Key: VUIDKQHXAUDXKD-UHFFFAOYSA-N
- SMILES: O1C2OC3CC(CC1C3)O2
Computed Properties
- Exact Mass: 142.063
- Monoisotopic Mass: 142.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
2,4,10-Trioxatricyclo[3.3.1.13,7]decane(9CI) Related Literature
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Minghua Jiang,Zhenger Wu,Lan Liu,Senhua Chen Org. Biomol. Chem. 2021 19 1644
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Igor V. Alabugin,Leah Kuhn,Nikolai V. Krivoshchapov,Patricia Mehaffy,Michael G. Medvedev Chem. Soc. Rev. 2021 50 10212
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